Cas no 75292-41-0 (1H-Pyrrole-3-carboxylicacid, 2,4-dimethyl-, sodium salt (1:1))

• Product Name: 1H-Pyrrole-3-carboxylicacid, 2,4-dimethyl-, sodium salt (1:1)
• CAS No: 75292-41-0
• MF: C₇H₈NNaO₂
• MW: 161.133692741394
• CID: 573338
• PubChem ID: 23662445
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylicacid, 2,4-dimethyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 2,4-dimethyl-, sodium salt (1:1)
• Sodium 2,4-dimethyl-1H-pyrrole-3-carboxylate
• sodium;2,4-dimethyl-1H-pyrrole-3-carboxylate
• 75292-41-0
• DTXSID10996748
• EINECS 278-179-1
• NS00059779
• AKOS025395122

• Inchi： 1S/C7H9NO2.Na/c1-4-3-8-5(2)6(4)7(9)10;/h3,8H,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： HBQYFWMDDXLGBU-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C(C)=CNC=1C)=O

Computed Properties

• Exact Mass: 161.045273
• Monoisotopic Mass: 161.045273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 55.9

Experimental Properties

• Boiling Point: 315.2°C at 760 mmHg
• Flash Point: 144.4°C